Cas no 2098058-05-8 (Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate
• CAS No: 2098058-05-8
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 5725478
• PubChem ID: 121206225
• Update Time: 2025-05-26

Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-5394
• starbld0036035
• AKOS026715393
• methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate
• 2098058-05-8
• Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C10H12N4O3/c1-17-10(16)7-4-8(13-6-12-7)14-3-2-11-9(15)5-14/h4,6H,2-3,5H2,1H3,(H,11,15)
• InChI Key： OBYXRKVLMKTOFI-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=C(C(=O)OC)N=CN=2)CCN1

Computed Properties

• Exact Mass: 236.09094026g/mol
• Monoisotopic Mass: 236.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.4Ų

Additional information on Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate

Comprehensive Overview of Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate (CAS No. 2098058-05-8)

Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate (CAS No. 2098058-05-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their role in drug discovery and development. The presence of both piperazine and pyrimidine moieties in its structure makes it a promising candidate for various therapeutic applications, particularly in the field of kinase inhibitors and anticancer agents.

In recent years, the demand for heterocyclic compounds like Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential to modulate biological pathways, such as those involved in cell proliferation and apoptosis. The compound's CAS number 2098058-05-8 is frequently searched in scientific databases, reflecting its growing relevance in both academic and industrial settings.

One of the key reasons for the compound's popularity is its structural similarity to other piperazine-based drugs, which are known for their efficacy in treating neurological and metabolic disorders. The 3-oxopiperazine moiety, in particular, is a common pharmacophore found in many FDA-approved drugs. This has led to increased interest in Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate as a potential scaffold for designing novel therapeutics. Its ester functional group also offers opportunities for further chemical modifications, enhancing its utility in drug development.

From a synthetic chemistry perspective, Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate is often synthesized via multi-step reactions involving nucleophilic substitution and condensation reactions. The compound's purity and yield are critical factors for researchers, as they directly impact its applicability in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its quality and consistency.

The compound's potential applications extend beyond pharmaceuticals. It is also being explored in agrochemical research, where its structural features could contribute to the development of new pesticides or herbicides. Additionally, its pyrimidine core makes it a candidate for material science applications, such as the synthesis of organic semiconductors or ligands for catalysis. This multidisciplinary relevance further underscores the importance of CAS No. 2098058-05-8 in contemporary research.

In the context of drug discovery, Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate is often compared to other small molecule inhibitors. Its ability to interact with enzyme active sites and protein targets has been a focal point of recent studies. For instance, researchers are investigating its potential as a tyrosine kinase inhibitor, which could have implications for treating cancers like leukemia and breast cancer. These investigations are often accompanied by computational modeling studies to predict its binding affinity and selectivity.

Another area of interest is the compound's metabolic stability and pharmacokinetic properties. Understanding how Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a drug candidate. Recent advancements in in vitro and in vivo assays have provided valuable insights into these aspects, paving the way for future preclinical studies.

Given the increasing focus on personalized medicine and targeted therapies, compounds like Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate are expected to play a pivotal role. Its modular structure allows for the incorporation of various substituents, enabling the fine-tuning of its biological activity. This adaptability is particularly valuable in addressing drug resistance and improving therapeutic outcomes.

In summary, Methyl 6-(3-oxopiperazin-1-yl)pyrimidine-4-carboxylate (CAS No. 2098058-05-8) is a compound of significant scientific and commercial interest. Its unique chemical structure, combined with its potential applications in pharmaceuticals, agrochemicals, and material science, makes it a subject of ongoing research. As the scientific community continues to explore its properties and applications, this compound is likely to remain a key player in the development of innovative solutions for global challenges.